(2-Methylbutyl)(oxolan-2-ylmethyl)amine

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 2-methyl-N-(oxolan-2-ylmethyl)butan-1-amine
• InChI: InChI=1S/C10H21NO/c1-3-9(2)7-11-8-10-5-4-6-12-10/h9-11H,3-8H2,1-2H3
• InChI Key: FHDZLCDQSGBNII-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCC1CCCO1

Description

(2-Methylbutyl)(oxolan-2-ylmethyl)amine is a secondary amine featuring two distinct substituents: a 2-methylbutyl group (branched alkyl chain: -CH2CH(CH3)CH2CH2-) and an oxolan-2-ylmethyl group (tetrahydrofuran (THF) ring attached via a methylene bridge).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylbutyl)(oxolan-2-ylmethyl)amine typically involves the reaction of 2-methylbutylamine with oxirane (ethylene oxide) under controlled conditions. The reaction proceeds via nucleophilic substitution, where the amine group attacks the oxirane ring, leading to the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of (2-Methylbutyl)(oxolan-2-ylmethyl)amine may involve the use of continuous flow reactors to ensure consistent quality and yield. The reaction conditions, such as temperature, pressure, and catalyst presence, are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

(2-Methylbutyl)(oxolan-2-ylmethyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can convert the compound into simpler amines or hydrocarbons.

Substitution: The amine group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution Reagents: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Formation of oxides or hydroxyl derivatives

Reduction: Formation of simpler amines or hydrocarbons

Substitution: Formation of substituted amines or other derivatives

Scientific Research Applications

(2-Methylbutyl)(oxolan-2-ylmethyl)amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Methylbutyl)(oxolan-2-ylmethyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular interactions depend on the specific context and application.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key analogs, their molecular characteristics, and applications based on evidence from supplier catalogs and synthetic studies:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties/Applications	References
(2-Methylbutyl)(oxolan-2-ylmethyl)amine	C₁₀H₂₁NO	171.19*	2-Methylbutyl, THF-methyl	Hypothetical: Intermediate in alkyl-amine synthesis	—
(Propan-2-yl)(oxolan-2-ylmethyl)amine	C₇H₁₅NO	129.20	Isopropyl, THF-methyl	Research use; commercial availability (10+ suppliers)
2-(4-Methylphenyl)ethylamine	C₁₄H₂₁NO	219.32	Aromatic ethyl, THF-methyl	Industrial/scientific non-medical applications
1-(3-Methylthiophen-2-yl)ethylamine	C₁₂H₁₉NOS	225.35	Thiophene ethyl, THF-methyl	Supplier-listed; sulfur enhances electronic diversity
(Oxolan-2-ylmethyl)(pyridin-3-ylmethyl)amine	C₁₁H₁₆N₂O	192.26	Pyridylmethyl, THF-methyl	Potential pharmaceutical building block
(Oxolan-2-ylmethyl)[2-(pyridin-2-yl)ethyl]amine	C₁₂H₁₈N₂O	206.28	Pyridyl ethyl, THF-methyl	Research applications; hydrogen-bonding capability

*Calculated molecular weight for the target compound.

Key Observations:

• Alkyl vs. Aromatic Substituents: The 2-methylbutyl group in the target compound confers greater lipophilicity compared to shorter-chain analogs like the isopropyl derivative (C₇H₁₅NO, MW 129.20) .
• Heterocyclic Variations: Thiophene (C₁₂H₁₉NOS) and pyridine (C₁₁H₁₆N₂O) substituents introduce sulfur or nitrogen heteroatoms, altering electronic properties and solubility. For example, pyridyl groups may enhance water solubility and coordination chemistry .
• Purity and Availability : Most analogs are listed with ≥95% purity (e.g., (2,2-difluoroethyl)(oxolan-2-ylmethyl)amine, 95% ), suggesting robust synthetic protocols for THF-methyl amine derivatives.

Biological Activity

(2-Methylbutyl)(oxolan-2-ylmethyl)amine, with the molecular formula C$_{11}$H$_{23}$NO and a molecular weight of 185.31 g/mol, is a compound characterized by a unique structure combining a 2-methylbutyl group and an oxolan-2-ylmethyl amine. This structural composition suggests potential biological activities that merit investigation, particularly in therapeutic applications.

The synthesis of (2-Methylbutyl)(oxolan-2-ylmethyl)amine typically involves the reaction of 2-methylpentylamine with oxirane (ethylene oxide). This process requires controlled conditions to maintain the integrity of functional groups and optimize yield and purity. The compound's distinctive features include:

Property	Details
IUPAC Name	2-methyl-N-(oxolan-2-ylmethyl)pentan-1-amine
Molecular Formula	C$_{11}$H$_{23}$NO
Molecular Weight	185.31 g/mol

Biological Activity

Research into the biological activity of (2-Methylbutyl)(oxolan-2-ylmethyl)amine is still emerging, with several studies indicating its potential interactions with various molecular targets, including enzymes and receptors. Understanding these interactions is crucial for assessing its therapeutic effects and safety profiles.

Interaction Mechanisms

Initial studies suggest that (2-Methylbutyl)(oxolan-2-ylmethyl)amine may interact with specific proteins involved in cellular signaling pathways. These interactions could lead to various biological responses, including anti-inflammatory and antimicrobial effects. Further research is needed to elucidate these mechanisms and their implications for drug development.

Comparative Analysis

To better understand the uniqueness of (2-Methylbutyl)(oxolan-2-ylmethyl)amine, it can be compared with similar compounds:

Compound Name	Molecular Formula	Key Differences
Methyl(oxolan-2-ylmethyl)amine	C$_6$H$_{13}$NO	Smaller size; fewer carbon atoms
3-Methylbutan-2-yl(methyl)(oxolan-2-y)amine	C$_{13}$H$_{28}$N$_2$O$_2$	Larger size; additional functional groups
5-(Aminomethyl)furan-2-yl)methanamine	C$_{10}$H$_{12}$N$_2$O$_3$	Different aromatic structure

The combination of the 2-methylbutyl and oxolan-2-ylmethyl groups in (2-Methylbutyl)(oxolan-2-ylmethyl)amine contributes to its distinct chemical reactivity and potential biological properties compared to these analogs.